2-Chloro-5-(dimethylsulfamoyl)benzenesulfonyl fluoride
Overview
Description
2-Chloro-5-(dimethylsulfamoyl)benzenesulfonyl fluoride , also known by its IUPAC name 2-chloro-5-[(dimethylamino)sulfonyl]benzenesulfonyl fluoride , is a chemical compound with the molecular formula C₈H₉Cl₂NO₄S₂ . It has a molecular weight of approximately 318.2 g/mol . The compound is characterized by its sulfonyl fluoride functional group, which imparts reactivity and specificity in various chemical processes .
Molecular Structure Analysis
The molecular structure of 2-Chloro-5-(dimethylsulfamoyl)benzenesulfonyl fluoride consists of a chlorinated benzene ring with two sulfonyl groups attached. The dimethylsulfamoyl moiety provides steric bulk and electron-donating properties, affecting reactivity and solubility. The sulfonyl fluoride group enhances electrophilicity and serves as a reactive handle for further functionalization .
properties
IUPAC Name |
2-chloro-5-(dimethylsulfamoyl)benzenesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClFNO4S2/c1-11(2)17(14,15)6-3-4-7(9)8(5-6)16(10,12)13/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJWUQNVOCDXOFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClFNO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(dimethylsulfamoyl)benzenesulfonyl fluoride | |
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